Cas no 615579-99-2 (2-Pyridinemethanol, 4-bromo-6-(trifluoromethyl)-)

• Product Name: 2-Pyridinemethanol, 4-bromo-6-(trifluoromethyl)-
• CAS No: 615579-99-2
• MF: C₇H₅BrF₃NO
• MW: 256.019911527634
• CID: 4068963
• PubChem ID: 85875858
• Update Time: 2025-04-22

2-Pyridinemethanol, 4-bromo-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanol, 4-bromo-6-(trifluoromethyl)-
• DB-094763
• 4-Bromo-2-(trifluoromethyl)pyridine-6-methanol
• 615579-99-2
• SGJFOCWCSRLMTE-UHFFFAOYSA-N

• Inchi： 1S/C7H5BrF3NO/c8-4-1-5(3-13)12-6(2-4)7(9,10)11/h1-2,13H,3H2
• InChI Key： SGJFOCWCSRLMTE-UHFFFAOYSA-N
• SMILES： C1(CO)=NC(C(F)(F)F)=CC(Br)=C1

Computed Properties

• Exact Mass: 254.95066Da
• Monoisotopic Mass: 254.95066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1Ų